Cas no 835620-18-3 (1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-)

1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)- structure
835620-18-3 structure
Product name:1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
CAS No:835620-18-3
MF:C16H15NO5S2
MW:365.424
CID:1808809
PubChem ID:18449999

1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
    • 3-[5-methoxy-1-(thiophene-3-sulfonyl)-1H-indol-3-yl]-propionic acid
    • 835620-18-3
    • OHQQTLRADKJZQU-UHFFFAOYSA-N
    • DB-347961
    • SCHEMBL3034998
    • Inchi: InChI=1S/C16H15NO5S2/c1-22-12-3-4-15-14(8-12)11(2-5-16(18)19)9-17(15)24(20,21)13-6-7-23-10-13/h3-4,6-10H,2,5H2,1H3,(H,18,19)
    • InChI Key: OHQQTLRADKJZQU-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)N(C=C2CCC(=O)O)S(=O)(=O)C3=CSC=C3

Computed Properties

  • Exact Mass: 365.03916493g/mol
  • Monoisotopic Mass: 365.03916493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 122Ų

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd